Cas no 1204296-90-1 (6-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID)

• Product Name: 6-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID
• CAS No: 1204296-90-1
• MF: C₁₂H₇F₂NO₃
• MW: 251.185690164566
• MDL: MFCD16437683
• CID: 4562827
• PubChem ID: 45496333
• Update Time: 2025-06-12

6-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-Difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 6-(2,4-difluorophenyl)-1,2-dihydro-2-oxo-
• 6-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID

• MDL： MFCD16437683
• Inchi： 1S/C12H7F2NO3/c13-6-1-2-7(9(14)5-6)10-4-3-8(12(17)18)11(16)15-10/h1-5H,(H,15,16)(H,17,18)
• InChI Key： YZZSXQYEQFSNHH-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(F)C=C2F)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 251.039
• Monoisotopic Mass: 251.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Color/Form: No date available
• Density: 1.5±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 475.3±45.0 °C at 760 mmHg
• Flash Point: 241.2±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(2,4-DIFLUOROPHENYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID

Comprehensive Overview of 6-(2,4-Difluorophenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid (CAS No. 1204296-90-1)

The compound 6-(2,4-Difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1204296-90-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 2,4-difluorophenyl moiety and the 2-oxo-1,2-dihydropyridine-3-carboxylic acid scaffold, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorine-containing compounds due to their enhanced metabolic stability and bioavailability.

In recent years, the search for novel fluorinated heterocycles has surged, driven by their prominence in FDA-approved drugs. 6-(2,4-Difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid aligns with this trend, as its structure is amenable to modifications that could yield potent kinase inhibitors or antimicrobial agents. A growing number of studies highlight the role of difluorophenyl groups in improving binding affinity to target proteins, a feature highly sought after in the development of next-generation therapeutics.

From a synthetic chemistry perspective, the compound’s pyridine-3-carboxylic acid core offers multiple sites for functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for addressing challenges in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Researchers frequently explore how subtle changes to the 2-oxo-1,2-dihydropyridine ring influence pharmacological properties, making this compound a valuable tool for optimizing drug candidates.

Beyond pharmaceuticals, 6-(2,4-Difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has potential applications in material science. Fluorinated organic compounds are increasingly used in the design of liquid crystals, organic semiconductors, and coatings due to their thermal stability and electronic properties. The compound’s difluorophenyl group could contribute to these applications, particularly in enhancing material performance under extreme conditions.

Environmental and regulatory considerations are also critical when discussing fluorinated compounds. While 6-(2,4-Difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable practices, a topic frequently searched by professionals in the field.

In summary, 6-(2,4-Difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1204296-90-1) represents a promising building block for multiple industries. Its structural versatility, combined with the growing interest in fluorinated heterocycles, positions it as a compound of high relevance in contemporary research. Whether in drug discovery, material science, or sustainable chemistry, this molecule offers ample opportunities for innovation and application.